[3-chloro-4-(1-naphthylmethoxy)phenyl]methanol

• IUPAC Name: [3-chloro-4-(naphthalen-1-ylmethoxy)phenyl]methanol
• InChI: InChI=1S/C18H15ClO2/c19-17-10-13(11-20)8-9-18(17)21-12-15-6-3-5-14-4-1-2-7-16(14)15/h1-10,20H,11-12H2
• InChI Key: ILNPACVNMBXONC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2COC3=C(C=C(C=C3)CO)Cl
• Molecular Formula: C18H15ClO2
• Molecular Weight: 298.8 g/mol

Description

[3-chloro-4-(1-naphthylmethoxy)phenyl]methanol is a chemical compound that has been widely used in scientific research. It is also known as SR 59230A, and it belongs to the family of β3-adrenergic receptor antagonists. This compound has attracted a lot of attention in recent years due to its potential therapeutic applications in various diseases such as obesity, diabetes, and heart failure.

Mechanism of Action

[3-chloro-4-(1-naphthylmethoxy)phenyl]methanol acts as a selective antagonist of β3-adrenergic receptors. These receptors are found in various tissues such as adipose tissue, skeletal muscle, and heart. The activation of β3-adrenergic receptors leads to the activation of adenylate cyclase and subsequent production of cyclic AMP (cAMP). This, in turn, leads to the activation of protein kinase A (PKA) and downstream signaling pathways. The blockade of β3-adrenergic receptors by this compound leads to a decrease in cAMP production and downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to decrease lipolysis in adipose tissue, increase glucose uptake in skeletal muscle, and improve cardiac function in heart failure. It has also been shown to have anti-inflammatory effects in various tissues such as adipose tissue and liver.

Advantages and Limitations for Lab Experiments

[3-chloro-4-(1-naphthylmethoxy)phenyl]methanol has several advantages for lab experiments. It is a selective β3-adrenergic receptor antagonist and can be used to study the role of β3-adrenergic receptors in various physiological and pathological conditions. It has high purity and yield and can be easily synthesized in the lab. However, it also has some limitations. It is a tool compound and may not fully represent the physiological conditions in vivo. It also has a short half-life and may require frequent dosing in experiments.

Future Directions

There are several future directions for [3-chloro-4-(1-naphthylmethoxy)phenyl]methanol research. One direction is to study its potential therapeutic applications in various diseases such as obesity, diabetes, and heart failure. Another direction is to study its role in inflammation and immune function. Further studies are also needed to understand the downstream signaling pathways of β3-adrenergic receptors and their potential therapeutic applications. Overall, this compound has great potential as a tool compound and a therapeutic agent in various diseases.

Synthesis Methods

The synthesis of [3-chloro-4-(1-naphthylmethoxy)phenyl]methanol is a multi-step process that involves the reaction of 1-naphthol with 3-chloro-4-(chloromethyl)phenyl isocyanate followed by reduction with sodium borohydride. The final product is obtained in high yield and purity and can be further purified by recrystallization.

Scientific Research Applications

[3-chloro-4-(1-naphthylmethoxy)phenyl]methanol has been extensively used in scientific research as a selective β3-adrenergic receptor antagonist. It has been shown to have potential therapeutic applications in various diseases such as obesity, diabetes, and heart failure. It has also been used as a tool compound to study the role of β3-adrenergic receptors in various physiological and pathological conditions.